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Compound of Interest

Compound Name: 2-Ethylfenchol

Cat. No.: B3419156

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Ethylfenchol is a synthetic bicyclic monoterpenoid alcohol. It is a clear, colorless to pale
yellow liquid with a characteristic earthy, woody, and camphor-like aroma.[1][2] While primarily
utilized in the flavor and fragrance industries, its structural features present potential for its use
as a chiral building block in the synthesis of more complex molecules. This document provides
an overview of the known applications of 2-Ethylfenchol, its physicochemical properties, and
protocols relevant to its handling and potential use in synthetic chemistry.

Physicochemical Properties and Safety Data

A summary of key quantitative data for 2-Ethylfenchol is presented in Table 1. This information
is crucial for its use in experimental settings.

Table 1: Physicochemical Properties of 2-Ethylfenchol
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Property Value Reference
Molecular Formula C12H220

Molecular Weight 182.30 g/mol

CAS Number 18368-91-7

Appearance Colorless to pale yellow liquid [3]

Odor Earthy, woody, camphor-like [1][2]
Boiling Point 105 °C @ 15 mmHg [2]

Density 0.956 g/mL at 25 °C

Refractive Index

n20/D 1.482

Flash Point

88 °C (190.4 °F) - closed cup

Solubility

Soluble in ethanol, propylene
glycol, and most fixed oils;

Insoluble in water.

[2]

Safety and Handling Precautions

2-Ethylfenchol is a combustible liquid and should be handled with appropriate safety

measures.

e Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[1]

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection (eyeshields),

and a multi-purpose combination respirator cartridge (US) when handling.

» Handling: Handle in a well-ventilated area to avoid inhalation of vapors. Keep away from

heat, sparks, and open flames.[1]

Application in Synthesis

Currently, the primary documented application of 2-Ethylfenchol in synthesis is as a chemical

intermediate for the production of specialty aroma and flavor compounds.[1] Its rigid bicyclic
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structure and tertiary alcohol functionality make it an interesting starting material for generating
novel derivatives with potential applications in various fields, including medicinal chemistry and
materials science.

Hypothetical Protocol: Synthesis of a 2-Ethylfenchyl
Ester Derivative

The following is a representative, hypothetical protocol for the synthesis of a simple ester
derivative of 2-Ethylfenchol. This protocol is based on standard esterification procedures and
is intended for illustrative purposes, as specific examples of novel compound synthesis from 2-
Ethylfenchol are not widely available in published literature.

Objective: To synthesize 2-ethylfenchyl acetate via esterification of 2-Ethylfenchol with acetic
anhydride.

Materials:

» 2-Ethylfenchol (=97%)

e Acetic anhydride

¢ Pyridine (or another suitable base)

o Diethyl ether (or other suitable extraction solvent)

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware and magnetic stirrer
» Rotary evaporator

Experimental Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 1 equivalent of 2-Ethylfenchol in an appropriate amount of a suitable
solvent, such as dichloromethane or toluene.
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o Addition of Reagents: Add 1.5 equivalents of acetic anhydride to the solution, followed by the
slow addition of 1.5 equivalents of pyridine to catalyze the reaction.

e Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Workup:
o Once the reaction is complete, quench the reaction by slowly adding water.
o Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove
excess acetic anhydride and acetic acid) and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel using
a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-
ethylfenchyl acetate.

o Characterization: The structure and purity of the final product should be confirmed by
analytical techniques such as *H NMR, 3C NMR, and mass spectrometry.

Visualizing Synthetic and Application Workflows

The following diagrams illustrate the logical flow of utilizing 2-Ethylfenchol in both its
established application in the fragrance industry and in a hypothetical synthetic research
context.
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Caption: Workflow for 2-Ethylfenchol in the fragrance industry.
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Hypothetical Synthetic Workflow
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Caption: A potential workflow for synthesizing novel compounds from 2-Ethylfenchol.

Conclusion

While 2-Ethylfenchol is a well-established component in the fragrance and flavor industries, its
potential as a synthetic precursor for novel compounds remains an area ripe for exploration.
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The information and hypothetical protocol provided herein serve as a foundational resource for
researchers interested in investigating the broader synthetic utility of this terpene-derived
alcohol. Further research into the derivatization of 2-Ethylfenchol could lead to the discovery
of new molecules with valuable biological or material properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3419156?utm_src=pdf-body
https://www.benchchem.com/product/b3419156?utm_src=pdf-custom-synthesis
https://www.chemicalbull.com/products/2-ethyl-fenchol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6315890.htm
http://www.perflavory.com/docs/doc1024171.html
https://www.benchchem.com/product/b3419156#use-of-2-ethylfenchol-in-the-synthesis-of-novel-compounds
https://www.benchchem.com/product/b3419156#use-of-2-ethylfenchol-in-the-synthesis-of-novel-compounds
https://www.benchchem.com/product/b3419156#use-of-2-ethylfenchol-in-the-synthesis-of-novel-compounds
https://www.benchchem.com/product/b3419156#use-of-2-ethylfenchol-in-the-synthesis-of-novel-compounds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3419156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

